
Chemical structure and properties of Decanoyl-
L-carnitine chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Decanoyl-L-carnitine chloride

Cat. No.: B10795786 Get Quote
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Abstract
Decanoyl-L-carnitine chloride is a synthetically derived acylcarnitine that plays a significant

role in cellular energy metabolism. As an ester of L-carnitine and decanoic acid, it is intrinsically

linked to the transport of medium-chain fatty acids across the inner mitochondrial membrane, a

critical step in β-oxidation and subsequent ATP production. This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, and biological

significance of Decanoyl-L-carnitine chloride. Detailed experimental protocols for its

synthesis and quantitative analysis are presented, alongside an exploration of its interaction

with key metabolic signaling pathways, namely the Carnitine Palmitoyltransferase (CPT)

system and the Peroxisome Proliferator-Activated Receptor (PPAR) signaling cascade. This

document is intended to serve as a valuable resource for researchers and professionals in the

fields of biochemistry, pharmacology, and drug development.

Chemical Structure and Properties
Decanoyl-L-carnitine chloride is a quaternary ammonium salt. The chemical structure

consists of an L-carnitine molecule esterified with a ten-carbon fatty acid, decanoic acid. The
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positive charge on the quaternary nitrogen is balanced by a chloride anion.

Chemical Identifiers:

IUPAC Name: (R)-3-carboxy-2-(decanoyloxy)-N,N,N-trimethylpropan-1-aminium chloride[1]

CAS Number: 14919-36-9[2]

Molecular Formula: C₁₇H₃₄ClNO₄[2][3]

Molecular Weight: 351.91 g/mol [1][3]

Physicochemical Properties
A summary of the key physicochemical properties of Decanoyl-L-carnitine chloride is

presented in Table 1.

Property Value Reference

Appearance
White solid / Free flowing white

crystalline powder
[1][2]

Solubility

Soluble in water (<35.19

mg/mL), DMF (20 mg/mL), and

Ethanol (20 mg/mL)

[1][4]

Storage Conditions
Desiccate at room temperature

or store at ≤ 4°C
[1][2]

Spectroscopic Data
Spectroscopic data is crucial for the structural elucidation and confirmation of Decanoyl-L-
carnitine chloride.
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Spectroscopic Data Description

¹H NMR

The proton NMR spectrum provides

characteristic signals for the trimethylammonium

group, the methylene and methine protons of

the carnitine backbone, and the aliphatic

protons of the decanoyl chain.

¹³C NMR

The carbon NMR spectrum shows distinct peaks

corresponding to the carbonyl carbon of the

ester, the quaternary ammonium carbons, and

the carbons of the carnitine and decanoyl

moieties.

Mass Spectrometry

Mass spectrometric analysis typically shows a

parent ion corresponding to the Decanoyl-L-

carnitine cation.

Biological Significance and Mechanism of Action
Decanoyl-L-carnitine is an important intermediate in the metabolism of medium-chain fatty

acids. Its primary biological role is to facilitate the transport of decanoic acid from the cytoplasm

into the mitochondrial matrix, where it can undergo β-oxidation to produce acetyl-CoA. This

process is essential for cellular energy production, particularly in tissues with high energy

demands such as skeletal and cardiac muscle.

The mechanism involves the Carnitine Palmitoyltransferase (CPT) system, which consists of

two enzymes: CPT1, located on the outer mitochondrial membrane, and CPT2, located on the

inner mitochondrial membrane. Decanoyl-CoA in the cytoplasm is converted to Decanoyl-L-

carnitine by CPT1. Decanoyl-L-carnitine is then transported across the inner mitochondrial

membrane by the carnitine-acylcarnitine translocase (CACT). Once in the mitochondrial matrix,

CPT2 converts Decanoyl-L-carnitine back to Decanoyl-CoA and free L-carnitine. The

regenerated Decanoyl-CoA can then enter the β-oxidation pathway.

Experimental Protocols
Synthesis of Decanoyl-L-carnitine Chloride
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The synthesis of Decanoyl-L-carnitine chloride is typically achieved through the esterification

of L-carnitine with decanoyl chloride.

Materials:

L-carnitine hydrochloride

Decanoyl chloride

Anhydrous solvent (e.g., dichloromethane, chloroform)

Inert gas (e.g., nitrogen, argon)

Stirring apparatus

Reaction vessel with a reflux condenser

Procedure:

Suspend L-carnitine hydrochloride in the anhydrous solvent in the reaction vessel under an

inert atmosphere.

Cool the suspension in an ice bath.

Slowly add decanoyl chloride to the stirred suspension.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat to reflux.

Monitor the reaction progress using a suitable analytical technique (e.g., Thin Layer

Chromatography).

Upon completion, cool the reaction mixture and collect the product by filtration.

Wash the crude product with a cold solvent to remove unreacted starting materials.

Dry the final product under a vacuum.
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Quantification of Decanoyl-L-carnitine Chloride by High-
Performance Liquid Chromatography (HPLC)
A validated reverse-phase HPLC (RP-HPLC) method can be used for the quantification of

Decanoyl-L-carnitine chloride.

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.

Column: C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate buffer at

a specific pH) and an organic modifier (e.g., acetonitrile or methanol).

Flow Rate: Typically 1.0 mL/min.

Detection Wavelength: UV detection in the range of 200-220 nm.

Column Temperature: Maintained at a constant temperature (e.g., 25°C).

Procedure:

Standard Preparation: Prepare a stock solution of Decanoyl-L-carnitine chloride of known

concentration in the mobile phase. Prepare a series of calibration standards by diluting the

stock solution.

Sample Preparation: Dissolve the sample containing Decanoyl-L-carnitine chloride in the

mobile phase and filter it through a 0.45 µm syringe filter.

Chromatographic Analysis: Inject the standard solutions and the sample solution into the

HPLC system.

Quantification: Construct a calibration curve by plotting the peak area of the standards

against their concentration. Determine the concentration of Decanoyl-L-carnitine chloride
in the sample by interpolating its peak area on the calibration curve.
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Signaling Pathways
Decanoyl-L-carnitine chloride is a key player in fatty acid metabolism, and its effects are

mediated through its interaction with the Carnitine Palmitoyltransferase (CPT) system and the

Peroxisome Proliferator-Activated Receptor (PPAR) signaling pathways.

Carnitine Palmitoyltransferase (CPT) System Workflow
The CPT system is essential for the transport of long-chain fatty acids into the mitochondria for

oxidation. Decanoyl-L-carnitine is a direct substrate in this pathway.
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Caption: Workflow of Decanoyl-L-carnitine in the CPT system.
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PPAR Signaling Pathway Activation
L-carnitine and its acyl derivatives can modulate the activity of Peroxisome Proliferator-

Activated Receptors (PPARs), which are nuclear receptors that regulate the expression of

genes involved in lipid metabolism.
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Caption: Activation of the PPAR signaling pathway.

Conclusion
Decanoyl-L-carnitine chloride is a molecule of significant interest in the study of fatty acid

metabolism and cellular energetics. Its well-defined chemical structure and properties, coupled

with its integral role in mitochondrial fatty acid transport, make it a valuable tool for researchers.

The provided experimental protocols for its synthesis and analysis offer a practical guide for its

application in a laboratory setting. Furthermore, the elucidation of its involvement in the CPT

and PPAR signaling pathways provides a deeper understanding of its biological functions and

its potential as a therapeutic agent in metabolic disorders. This technical guide serves as a

foundational resource for further investigation and application of Decanoyl-L-carnitine
chloride in scientific research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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